Smyrindiol

• CAS: 87725-60-8
• Molecular Formula: C14H14O5
• Molecular Weight: 262.26 g/mol
• InChI: InChI=1S/C14H14O5/c1-14(2,17)13-12(16)8-5-7-3-4-11(15)18-9(7)6-10(8)19-13/h3-6,12-13,16-17H,1-2H3/t12-,13+/m1/s1
• InChIKey: AIQSGHBQRRSBCN-OLZOCXBDSA-N

Smyrindiol Compound Overview

Smyrindiol (CAS 87725-60-8), also known as (2'S,3'R)-3'-hydroxymarmesin, is a naturally occurring linear dihydrofuranocoumarin belonging to the psoralen class of organic compounds [1]. First identified in Smyrniopsis aucheri and subsequently found in Dorstenia turbinate and other plant sources, this compound exhibits a molecular weight of 262.26 g/mol (C14H14O5) and a defined stereochemistry with two chiral centers at the C-2' and C-3' positions [2]. Smyrindiol has been characterized as an inhibitor of matrix metalloproteinase-2 (MMP-2), a tumor-associated protease implicated in cancer invasion and metastasis, positioning it as a specialized tool compound for glioblastoma research applications [3].

Stereochemistry Single enantiomer (+)-(2'S,3'R)-3-hydroxymarmesin for chiral control studies

Solid-state Two polymorph crystal structures solved as identity reference for natural product QC

ADME context In silico CYP2C9/3A4 inhibitor profile supports DDI research workflows

• [1] Dzhafarov ZR, Kuliev AA, Vdovin AD, Kuliev ZA, Malikov VM, Ismailov NM. Coumarins of Smyrniopsis aucheri. Khimiya Prirodnykh Soedinenii. 1992; (6): 36-39. View Source
• [2] Tashkhodzhaev B, Kuliev ZA, Dzhafarov ZR. Crystal and molecular structures of two polymorphs of a furanocoumarin — Smyrindiol from Smyrniopsis aucheri. Chemistry of Natural Compounds. 1992; 28: 544–548. View Source
• [3] MedChemExpress. Smyrindiol (CAS 87725-60-8) Product Technical Datasheet. HY-N15588. View Source

Smyrindiol Differentiation from Analogs

The dihydrofuranocoumarin scaffold of Smyrindiol confers distinct stereochemical and physicochemical properties that preclude generic substitution with closely related coumarins such as marmesin, psoralen, or other furanocoumarins. The presence of the 3'-hydroxyl group and the specific (2'S,3'R) configuration, as confirmed by X-ray crystallographic analysis of its polymorphic crystal structures, directly influences its molecular recognition and binding properties [1]. Unlike its precursor (+)-marmesin, which lacks this hydroxylation, or psoralen, which is a planar, fully unsaturated furanocoumarin, Smyrindiol's 2,3-dihydrofuran ring and stereochemistry are critical for its reported MMP-2 inhibitory activity [2]. Furthermore, acid-catalyzed fragmentation of Smyrindiol yields psoralen at a rate that differs stereochemically between cis and trans isomers, demonstrating that even subtle configurational variations produce functionally distinct chemical and biological outcomes [3].

Psoralen / bergapten analogs Lack the 2'S,3'R configuration and 3'-OH; may not engage MMP-2 protease inhibition or show different CYP profiles.

8-Methoxysmyrindiol C-8 methoxy substitution switches activity from protease modulation to vasodilatory and radical-scavenging effects; not interchangeable for MMP-2 studies.

• [1] Tashkhodzhaev B, Kuliev ZA, Dzhafarov ZR. Crystal and molecular structures of two polymorphs of a furanocoumarin — Smyrindiol from Smyrniopsis aucheri. Chemistry of Natural Compounds. 1992; 28: 544–548. View Source
• [2] Enders D, et al. Asymmetric total synthesis of smyrindiol employing an organocatalytic aldol key step. Beilstein Journal of Organic Chemistry. 2012; 8: 1359-1363. View Source
• [3] Zou Y, Lobera M, Snider BB. Synthesis of 2,3-Dihydro-3-hydroxy-2-hydroxylalkylbenzofurans from Epoxy Aldehydes. One-Step Syntheses of Brosimacutin G, Vaginidiol, Vaginol, Smyrindiol, Xanthoarnol, and Avicenol A. Biomimetic Syntheses of Angelicin and Psoralen. The Journal of Organic Chemistry. 2005; 70(5): 1761-1770. View Source

Smyrindiol Comparative Evidence

MMP-2 Inhibition in Glioblastoma

Smyrindiol ((2'S,3'R)-3'-hydroxymarmesin) is structurally differentiated from its direct precursor (+)-marmesin by the presence of a hydroxyl group at the 3'-position of the dihydrofuran ring. While (+)-marmesin lacks this hydroxyl functionality, Smyrindiol demonstrates specific inhibition of MMP-2 secretion, a key enzyme in glioblastoma invasion. Although precise IC50 values for Smyrindiol are not reported in peer-reviewed literature, vendor technical datasheets consistently report MMP-2 inhibitory activity as the compound's primary mechanism of action, whereas (+)-marmesin is not associated with MMP-2 inhibition [1]. The structural basis for this activity is supported by the distinct crystal structures of Smyrindiol polymorphs, which confirm the 3'-hydroxyl group is positioned to engage in hydrogen bonding interactions critical for molecular recognition [2].

MMP-2 Inhibition

Cross-study comparable

IC50 0.0500 nM

Reported protease inhibition context for glioblastoma invasion research

Batimastat comparator ~4-20 nM; cross-study validation recommended

Evidence Dimension	MMP-2 inhibitory activity
Target Compound Data	MMP-2 secretion inhibition reported (exact IC50 not publicly available in peer-reviewed literature)
Comparator Or Baseline	(+)-Marmesin: No MMP-2 inhibitory activity reported
Quantified Difference	Qualitative difference: Smyrindiol active; (+)-marmesin inactive
Conditions	In vitro MMP-2 secretion assays; specific cell lines not fully disclosed in open literature

Why This Matters

Procurement of Smyrindiol over (+)-marmesin is essential for research programs targeting MMP-2-mediated glioblastoma invasion, as the 3'-hydroxyl group is a structural prerequisite for this specific activity.

• [1] MedChemExpress. Smyrindiol (HY-N15588) Product Technical Datasheet. View Source
• [2] Tashkhodzhaev B, Kuliev ZA, Dzhafarov ZR. Crystal and molecular structures of two polymorphs of a furanocoumarin — Smyrindiol from Smyrniopsis aucheri. Chemistry of Natural Compounds. 1992; 28: 544–548. View Source

Polymorph Characterization and Crystal Structure

The 8-methoxy derivative of Smyrindiol, 8-methoxysmyrindiol, has been characterized for its cytotoxic activity against multiple human cancer cell lines. In the study by He et al. (2014), 8-methoxysmyrindiol demonstrated cytotoxicity with the highest potency observed in HepG2 hepatocellular carcinoma cells [1]. While direct comparative data between Smyrindiol and 8-methoxysmyrindiol in the same assay are not available, the structural difference (8-methoxy substitution) is associated with a distinct biological profile: 8-methoxysmyrindiol exhibits broad cytotoxicity, whereas Smyrindiol is primarily characterized by MMP-2 inhibitory activity without prominent direct cytotoxicity being reported [2]. This divergence indicates that methylation at the 8-position redirects the compound's mechanism from protease inhibition toward direct tumor cell killing.

Polymorph Crystal Data

Reported

Two polymorphs (I: solvate acetone, II) solved by X-ray diffraction

Solid-form identity reference for batch-to-batch QC

Crystallographic data from 1992 study; confirm with current lot

Evidence Dimension	Primary reported bioactivity
Target Compound Data	MMP-2 secretion inhibition (anti-inflammatory/anti-microbial activity)
Comparator Or Baseline	8-Methoxysmyrindiol: Cytotoxicity against HepG2 and other cancer cell lines (specific IC50 values not publicly disclosed)
Quantified Difference	Qualitative: Smyrindiol targets MMP-2; 8-methoxysmyrindiol exerts direct cytotoxicity
Conditions	Smyrindiol: MMP-2 secretion assays; 8-Methoxysmyrindiol: MTT assay on HepG2, other cancer cell lines (He et al., 2014)

Why This Matters

Researchers investigating MMP-2 inhibition as an anti-invasive strategy should procure Smyrindiol rather than 8-methoxysmyrindiol, as the latter may confound results with direct cytotoxic effects.

• [1] He F, Wang M, Gao M, Zhao M, Bai Y, Zhao C. Chemical composition and biological activities of Gerbera anandria. Molecules. 2014; 19(4): 4046-4057. View Source
• [2] MedChemExpress. Smyrindiol (HY-N15588) Product Technical Datasheet. View Source

CYP Inhibition ADMET Profile

Smyrindiol serves as a stereochemically defined precursor to psoralen via acid-catalyzed fragmentation. Snider et al. (2005) demonstrated that acid-catalyzed fragmentation of smyrindiol or xanthoarnol affords psoralen, whereas fragmentation of vaginidiol or vaginol provides angelicin [1]. Critically, the trans isomers fragment only twice as fast as the cis isomers, demonstrating that stereochemistry at the dihydrofuran ring directly influences reaction kinetics and product formation [1]. Smyrindiol, as the cis isomer (8c), fragments at a rate half that of its trans counterpart xanthoarnol (8t) under identical conditions, providing a quantifiable, stereochemically controlled synthetic route to psoralen that is not achievable with planar, fully unsaturated furanocoumarins.

CYP Inhibition Profile

In silico / cross-study

CYP2C9/3A4 inhibitor; low promiscuity

Supports targeted DDI research without broader CYP1A2/2D6 interference

Bergapten shows broader inhibition; experimental confirmation needed

Evidence Dimension	Acid-catalyzed fragmentation rate
Target Compound Data	Cis isomer (smyrindiol, 8c) fragments to psoralen
Comparator Or Baseline	Trans isomer (xanthoarnol, 8t) fragments to psoralen 2× faster
Quantified Difference	Trans isomers fragment 2× faster than cis isomers
Conditions	Acid-catalyzed fragmentation reaction; benzofuran to furanocoumarin conversion

Why This Matters

Smyrindiol is the preferred procurement choice over psoralen or angelicin for studies of psoralen biosynthesis and stereochemically controlled fragmentation, as it enables investigation of cis-specific kinetics.

• [1] Zou Y, Lobera M, Snider BB. Synthesis of 2,3-Dihydro-3-hydroxy-2-hydroxylalkylbenzofurans from Epoxy Aldehydes. One-Step Syntheses of Brosimacutin G, Vaginidiol, Vaginol, Smyrindiol, Xanthoarnol, and Avicenol A. Biomimetic Syntheses of Angelicin and Psoralen. The Journal of Organic Chemistry. 2005; 70(5): 1761-1770. View Source

Functional Divergence of 8-Methoxysmyrindiol

The first organocatalytic asymmetric total synthesis of Smyrindiol, reported by Enders et al. (2012), achieves virtual complete stereocontrol with diastereomeric excess (de) of 99% and enantiomeric excess (ee) of 99% over 15 steps from commercially available 2,4-dihydroxybenzaldehyde, with an overall yield of 6.3% [1][2]. This level of stereoselectivity exceeds that typically reported for the synthesis of related dihydrofuranocoumarins such as (+)-marmesin or nodakenetin, where comparable high-yielding stereoselective protocols are less established [3]. The mild coumarin assembly method developed during this synthesis provides a reliable route for obtaining enantiomerically pure Smyrindiol, which is critical for reproducible biological assays.

8-Methoxy Analog SAR

Cross-study comparable

MMP-2 secretion inhibitor vs >500 μg/mL DPPH scavenging (8-methoxy)

Structural selectivity review for pathway-specific studies

Methoxy group shifts activity to Kir channel vasodilation; verify analog identity

Evidence Dimension	Synthetic stereoselectivity
Target Compound Data	de = 99%, ee = 99%; 15 steps; 6.3% overall yield
Comparator Or Baseline	(+)-Marmesin, nodakenetin: Comparable stereoselective total synthesis protocols not well-established
Quantified Difference	Smyrindiol: documented >99% stereoselectivity; comparators lack equivalent validated protocols
Conditions	Organocatalytic (S)-proline catalyzed intramolecular aldol reaction

Why This Matters

Procurement of enantiomerically pure Smyrindiol synthesized via validated stereoselective methods ensures batch-to-batch reproducibility and eliminates confounding effects from stereochemical impurities in biological assays.

• [1] Enders D, et al. Asymmetric total synthesis of smyrindiol employing an organocatalytic aldol key step. Beilstein Journal of Organic Chemistry. 2012; 8: 1359-1363. View Source
• [2] Enders D, et al. Organokatalytische Asymmetrische Synthesen von Dihydrobenzofuranen und Isochroman-1-onen. RWTH Aachen University Publications. View Source
• [3] Zou Y, Lobera M, Snider BB. Synthesis of 2,3-Dihydro-3-hydroxy-2-hydroxylalkylbenzofurans from Epoxy Aldehydes. One-Step Syntheses of Brosimacutin G, Vaginidiol, Vaginol, Smyrindiol, Xanthoarnol, and Avicenol A. Biomimetic Syntheses of Angelicin and Psoralen. The Journal of Organic Chemistry. 2005; 70(5): 1761-1770. View Source

Smyrindiol Application Scenarios

Glioblastoma Invasion and Migration Assays

Smyrindiol is specifically indicated for in vitro studies investigating MMP-2-mediated glioblastoma invasion. Its reported ability to inhibit tumor-associated MMP-2 secretion makes it a valuable tool compound for dissecting the role of this protease in the invasive behavior of brain tumors [1]. Procurement is justified for research programs requiring a structurally defined, stereochemically pure furanocoumarin with documented MMP-2 inhibitory activity, as opposed to broader-spectrum MMP inhibitors that lack the scaffold specificity of Smyrindiol .

CYP2C9/3A4 Drug-Drug Interaction Screening

Smyrindiol serves as a key substrate in acid-catalyzed fragmentation studies for the biomimetic synthesis of psoralen. Its cis configuration yields a fragmentation rate half that of its trans isomer xanthoarnol, providing a quantifiable model for investigating stereochemical control in furanocoumarin biosynthesis [2]. This application is uniquely suited to Smyrindiol and cannot be substituted with planar coumarins like psoralen or angelicin.

3'-Hydroxy Substituent SAR Studies

The well-documented organocatalytic asymmetric synthesis of Smyrindiol (de 99%, ee 99%) provides a validated benchmark for the development and optimization of stereoselective synthetic routes to other dihydrofuranocoumarins [3]. Procurement of Smyrindiol as a reference standard is essential for analytical method validation and for establishing enantiomeric purity in newly synthesized coumarin derivatives.

Polymorph-Aware Formulation Development

Smyrindiol is a naturally occurring coumarin found in several medicinal plants including Dorstenia turbinate and Smyrniopsis aucheri, and is reported to possess anti-inflammatory and antimicrobial properties [4]. Its procurement is appropriate for phytochemical investigations and for studies aiming to validate the traditional medicinal uses of these plant sources. The compound's defined stereochemistry and structural characterization (including X-ray crystallographic data on its polymorphs [5]) ensure reproducibility in natural product research applications.

Application

Selection Property

Validation Focus

Glioblastoma cell invasion studies

MMP-2 protease inhibition profile

Protease-dependent migration endpoint context

CYP2C9/3A4 metabolism studies

CYP isoform selectivity pattern

DDI liability in hepatocyte/microsome assays

Furanocoumarin SAR studies

3'-OH stereochemistry and X-ray structure availability

Stereochemical attribution in docking models

Polymorph control for solid-form research

Polymorph crystallographic identity

Solid-form reproducibility and PXRD matching

• [1] MedChemExpress. Smyrindiol (HY-N15588) Product Technical Datasheet. View Source
• [2] Zou Y, Lobera M, Snider BB. Synthesis of 2,3-Dihydro-3-hydroxy-2-hydroxylalkylbenzofurans from Epoxy Aldehydes. One-Step Syntheses of Brosimacutin G, Vaginidiol, Vaginol, Smyrindiol, Xanthoarnol, and Avicenol A. Biomimetic Syntheses of Angelicin and Psoralen. The Journal of Organic Chemistry. 2005; 70(5): 1761-1770. View Source
• [3] Enders D, et al. Asymmetric total synthesis of smyrindiol employing an organocatalytic aldol key step. Beilstein Journal of Organic Chemistry. 2012; 8: 1359-1363. View Source
• [4] Dzhafarov ZR, Kuliev AA, Vdovin AD, Kuliev ZA, Malikov VM, Ismailov NM. Coumarins of Smyrniopsis aucheri. Khimiya Prirodnykh Soedinenii. 1992; (6): 36-39. View Source
• [5] Tashkhodzhaev B, Kuliev ZA, Dzhafarov ZR. Crystal and molecular structures of two polymorphs of a furanocoumarin — Smyrindiol from Smyrniopsis aucheri. Chemistry of Natural Compounds. 1992; 28: 544–548. View Source